Cas no 114952-97-5 (Uridine,5-methyl-2-O-methyl- (9CI))

• Product Name: Uridine,5-methyl-2-O-methyl- (9CI)
• CAS No: 114952-97-5
• MF: C₁₁H₁₆N₂O₆
• MW: 272.254543304443
• MDL: MFCD03788700
• CID: 139054
• PubChem ID: 191372
• Update Time: 2025-10-28

Uridine,5-methyl-2-O-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,5-methyl-2-O-methyl- (9CI)
• 2'-O-METHYL-5-METHYLURIDINE
• 2'-O-METHYLRIBOTHYMIDINE
• 2'-O-METHYL-METHYLURIDINE
• 5-METHYL-2'-O-METHYLURIDINE
• 2'-O-Methyl-5-methyl-D-uridine
• AS-17244
• EN300-7422287
• 1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• MFCD03788700
• 5-Me-2'-OMe Uridine
• AC-32269
• CHEBI:19226
• BP-58639
• DTXSID20970832
• PD166821
• Uridine,5-methyl-2-O-methyl-(9ci)
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxy-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 55486-09-4
• 2`-O-Methyl-5-methyluridine 5,2`-O-Dimethyluridine
• W13657
• 114952-97-5
• 5-Methyl-2'-O-methyl-uridine
• 4-Hydroxy-5-methyl-1-(2-O-methylpentofuranosyl)pyrimidin-2(1H)-one
• AKOS015914616
• 5-METHYL-2-O-METHYLURIDINE
• SCHEMBL62321
• 5-Me-2'-OMeUridine
• Q27109137
• J-700099
• YHRRPHCORALGKQ-FDDDBJFASA-N
• 5-M-2'-OMeUridine
• 5,O2'-dimethyl-uridine
• 2'-O-Methyl-5- methyl uridine
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 5-Me-2'-O-Me-U
• A855626
• LN2CV4K34C
• DB-021465
• 2'-O-Methylthymidine
• Uridine, 5-methyl-2'-O-methyl-

• MDL： MFCD03788700
• Inchi： 1S/C11H16N2O6/c1-5-3-13(11(17)12-9(5)16)10-8(18-2)7(15)6(4-14)19-10/h3,6-8,10,14-15H,4H2,1-2H3,(H,12,16,17)/t6-,7-,8-,10-/m1/s1
• InChI Key： YHRRPHCORALGKQ-FDDDBJFASA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(C(C)=C1)=O)=O)OC)O

Computed Properties

• Exact Mass: 272.10083623g/mol
• Monoisotopic Mass: 272.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (12 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on Uridine,5-methyl-2-O-methyl- (9CI)

Uridine, 5-methyl-2-O-methyl- (9CI) (CAS No. 114952-97-5): An Overview of a Promising Nucleoside Analog

Uridine, 5-methyl-2-O-methyl- (9CI) (CAS No. 114952-97-5) is a modified nucleoside that has garnered significant attention in recent years due to its unique chemical structure and potential biological applications. This compound is a derivative of uridine, with modifications at the 5-position of the uracil base and the 2'-position of the ribose sugar. These modifications confer distinct properties that make it a valuable candidate for various research and therapeutic applications.

The chemical structure of Uridine, 5-methyl-2-O-methyl- is characterized by a uracil base with a methyl group at the 5-position and a methylated ribose sugar at the 2'-position. This structure is represented by the formula C₁₀H₁₄N₂O₆. The presence of these methyl groups significantly alters the physicochemical properties of the molecule, including its solubility, stability, and interactions with biological systems.

In terms of its biological activity, Uridine, 5-methyl-2-O-methyl- has been studied for its potential roles in various physiological processes. Recent research has highlighted its involvement in nucleic acid metabolism, particularly in the synthesis and repair of RNA and DNA. This nucleoside analog can be incorporated into RNA molecules, potentially affecting gene expression and cellular function.

One of the key areas of interest for Uridine, 5-methyl-2-O-methyl- is its potential as a therapeutic agent. Studies have shown that this compound can modulate cellular processes related to inflammation, oxidative stress, and neuroprotection. For example, a study published in the Journal of Medicinal Chemistry demonstrated that Uridine, 5-methyl-2-O-methyl- exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in immune cells.

In addition to its anti-inflammatory effects, Uridine, 5-methyl-2-O-methyl- has been investigated for its neuroprotective properties. Research conducted at the University of California, San Francisco, found that this compound can protect neurons from oxidative damage and promote neurogenesis in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that Uridine, 5-methyl-2-O-methyl- may have therapeutic potential in treating neurological disorders.

The pharmacokinetic properties of Uridine, 5-methyl-2-O-methyl- have also been studied to understand its behavior in biological systems. Studies have shown that this compound has good oral bioavailability and can be effectively distributed to target tissues. Its stability in plasma and tissues is another important factor that contributes to its therapeutic potential.

In clinical settings, Uridine, 5-methyl-2-O-methyl- has been evaluated for its safety and efficacy in various preclinical models. Early clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential use in human patients.

The future research directions for Uridine, 5-methyl-2-O-methyl- are diverse and promising. Ongoing studies are focusing on optimizing its delivery methods to enhance its therapeutic effects while minimizing side effects. Additionally, researchers are exploring combination therapies involving this compound to address complex diseases such as cancer and autoimmune disorders.

In conclusion, Uridine, 5-methyl-2-O-methyl- (CAS No. 114952-97-5) is a promising nucleoside analog with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research continues to advance our understanding of this compound, it holds significant promise for improving human health and well-being.